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Compound of Interest

Compound Name: 6-Bromo-4-chloroquinazoline

Cat. No.: B1286153

This guide provides essential safety and logistical information for the proper disposal of 6-
Bromo-4-chloroquinazoline, catering to researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure the safe handling and disposal
of this compound in a laboratory setting.

Hazard and Safety Data

6-Bromo-4-chloroquinazoline is classified as a hazardous substance. All handling and
disposal must be conducted with appropriate personal protective equipment (PPE) and in
accordance with local regulations.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1][2]

Skin Corrosion/Irritation H315 Causes skin irritation[1][3]
Serious Eye Damage/Eye H319 Causes serious eye irritation[1]
Irritation [2][3]

Acute Toxicity, Inhalation H332 Harmful if inhaled[1]

Specific target organ toxicity — H335 May cause respiratory

single exposure irritation[1][3]
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Personal Protective Equipment (PPE)

When handling 6-Bromo-4-chloroquinazoline, the following personal protective equipment

should be worn:

o Eye Protection: Safety glasses with side-shields or goggles.[3]

o Hand Protection: Chemically resistant gloves.

» Skin and Body Protection: Laboratory coat, long-sleeved clothing, and closed-toe shoes.[3]

» Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-
approved respirator.[3]

Spill Management Protocol

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[2]

o Containment: Prevent further spread of the material. For dry spills, avoid generating dust.[2]

[3]
o Clean-up:

o Dry Spills: Carefully sweep or vacuum the spilled solid. Place the collected material into a
sealed, labeled container for disposal.[3]

o Wet Spills: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a
sealed, labeled container for disposal.

o Decontamination: Wash the spill area thoroughly with soap and water.[3]

» Waste Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE,
as hazardous waste.[2][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1286153?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://www.echemi.com/sds/6-bromo-3-methylquinazolin-43h-one-pd180727120398.html
https://www.echemi.com/sds/6-bromo-3-methylquinazolin-43h-one-pd180727120398.html
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://www.echemi.com/sds/6-bromo-3-methylquinazolin-43h-one-pd180727120398.html
https://store.apolloscientific.co.uk/storage/msds/PC7326_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Procedures

The primary method for the disposal of 6-Bromo-4-chloroquinazoline is through an
authorized hazardous waste collection service. Do not dispose of this chemical in the regular
trash or down the drain.

Step-by-Step Disposal Guide:
» Containerization:
o Ensure the original container is securely sealed.

o If repackaging is necessary, use a new, compatible container that is clearly and accurately
labeled with the chemical name and hazard warnings.

e Labeling:

o The waste container must be labeled as "Hazardous Waste" and include the full chemical
name: 6-Bromo-4-chloroquinazoline.

o Indicate the associated hazards (e.g., "Toxic," "Irritant”).
o Storage:

o Store the sealed and labeled waste container in a designated, secure hazardous waste

storage area.
o This area should be well-ventilated and away from incompatible materials.
» Arrange for Collection:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide them with the necessary information about the waste, including its identity and
quantity.

e Documentation:
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o Maintain a record of the disposal, including the date, quantity, and the name of the
disposal contractor.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromo-4-chloroquinazoline.
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Caption: Workflow for the safe disposal of 6-Bromo-4-chloroquinazoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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